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Compound of Interest

Compound Name: Amminetrichloroplatinum(1-)

Cat. No.: B15293556 Get Quote

Application Note and Protocol: Synthesis of
Amminetrichloroplatinate(II)
Audience: Researchers, scientists, and drug development professionals.

Introduction
Amminetrichloroplatinate(II), [Pt(NH₃)Cl₃]⁻, commonly known as Cossa's salt, is a significant

intermediate in the synthesis of various platinum-based chemotherapy drugs, including

cisplatin. The controlled synthesis of this platinum complex is crucial for ensuring the purity and

efficacy of the final active pharmaceutical ingredient. This document provides a detailed

standard operating procedure for the synthesis of the ammonium salt of

amminetrichloroplatinate(II) via the preparation of cisplatin from potassium tetrachloroplatinate

(K₂PtCl₄) followed by its conversion to the desired product. The procedure emphasizes careful

control of reaction conditions to achieve high yield and purity.[1]

Overall Reaction Scheme
The synthesis is a two-step process:

Synthesis of cis-Diamminedichloroplatinum(II) (Cisplatin): K₂[PtCl₄] + 2 KI → K₂[PtI₄] + 2 KCl

K₂[PtI₄] + 2 NH₃ → cis-[Pt(NH₃)₂I₂] (s) + 2 KI cis-[Pt(NH₃)₂I₂] + 2 AgNO₃ → cis---INVALID-

LINK--₂ + 2 AgI (s) cis---INVALID-LINK--₂ + 2 KCl → cis-[Pt(NH₃)₂Cl₂] (s) + 2 KNO₃
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Synthesis of Ammonium Amminetrichloroplatinate(II): cis-[Pt(NH₃)₂Cl₂] + HCl →

NH₄[Pt(NH₃)Cl₃]

Quantitative Data Summary
Step Reactant Product Reported Yield Reference

Synthesis of

Cisplatin

(Dhara's Method)

K₂[PtCl₄] cis-[Pt(NH₃)₂Cl₂] High [1]

Conversion to

Cossa's Salt

(Optimized)

cis-[Pt(NH₃)₂Cl₂] NH₄[Pt(NH₃)Cl₃] ~90% [1]

Experimental Protocols
4.1. Synthesis of cis-Diamminedichloroplatinum(II) (Cisplatin)

This protocol is adapted from the widely used method reported by Dhara.[1]

Materials:

Potassium tetrachloroplatinate(II) (K₂PtCl₄)

Potassium iodide (KI)

Concentrated aqueous ammonia (NH₃)

Silver nitrate (AgNO₃)

Potassium chloride (KCl)

Deionized water

Ethanol

Ether
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10 mL and 25 mL beakers

Magnetic stirrer and stir bar

Oil bath or sand bath

Hirsch funnel

Micro-syringe

Procedure:

Preparation of Potassium Tetraiodoplatinate(II):

In a 10 mL beaker, dissolve 125 mg of K₂PtCl₄ in 200 µL of water.[2][3]

Heat the solution to 40°C with stirring.[2][3]

In a separate container, prepare a solution of 300 mg of KI in 500 µL of warm water.[2][3]

Add the KI solution to the K₂PtCl₄ solution. The color should change from red-brown to

dark brown.[2][3]

Heat the mixture to 70°C with continuous stirring, then cool to room temperature.[2][3]

Preparation of cis-Diamminediiodoplatinum(II):

To the cooled solution of K₂[PtI₄], add 500 µL of a 2.0 M NH₃ solution dropwise with

stirring.[2]

Fine yellow crystals of cis-[Pt(NH₃)₂I₂] should precipitate.[2]

Allow the beaker to stand for 20 minutes at room temperature to complete the

precipitation.[2]

Filter the yellow crystalline product using a Hirsch funnel.[2]

Wash the product with 500 µL of ice-cold ethanol, followed by 1 mL of ether.[2]
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Conversion to cis-Diamminedichloroplatinum(II):

In a 25 mL beaker, suspend the prepared cis-[Pt(NH₃)₂I₂] in 10 mL of water containing 63

mg of silver sulfate (or an equivalent molar amount of silver nitrate).[3]

Heat the suspension with stirring in a sand or oil bath at 70-80°C for 10-12 minutes to

precipitate silver iodide (AgI).[3]

Filter the hot mixture to remove the AgI precipitate.

Concentrate the filtrate to approximately 2 mL by heating in an oil bath with stirring.[3]

To the concentrated solution, add 330 mg of KCl.[3]

Heat the mixture at 70-80°C for an additional 5-8 minutes. Bright yellow crystals of cis-

[Pt(NH₃)₂Cl₂] will precipitate.[2][3]

Cool the mixture to 0°C in an ice-water bath.[2][3]

Filter the product using a Hirsch funnel, wash with 500 µL of ethanol followed by 1 mL of

ether, and then air dry.[2][3]

4.2. Synthesis of Ammonium Amminetrichloroplatinate(II) (Cossa's Salt)

This procedure involves the controlled reaction of cisplatin with hydrochloric acid.

Materials:

cis-Diamminedichloroplatinum(II) (cis-[Pt(NH₃)₂Cl₂])

Concentrated hydrochloric acid (HCl)

Deionized water

Reaction vial or small flask

Magnetic stirrer and stir bar

Temperature-controlled heating mantle or oil bath
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Procedure:

Suspend the synthesized cis-[Pt(NH₃)₂Cl₂] in a minimal amount of deionized water in a

reaction vial.

With careful temperature control, add a stoichiometric amount of concentrated hydrochloric

acid.

Heat the reaction mixture gently with continuous stirring. The progress of the reaction should

be monitored. With careful control of temperature and reaction time, a yield of up to 90% can

be achieved.[1]

Upon completion of the reaction, the ammonium salt of [Pt(NH₃)Cl₃]⁻ will crystallize from the

solution upon cooling.

Isolate the crystals by filtration, wash with a small amount of cold water, and dry under

vacuum.

Mandatory Visualization

K₂[PtCl₄] K₂[PtI₄]
+ KI

cis-[Pt(NH₃)₂I₂]
+ NH₃

cis-[Pt(NH₃)₂(H₂O)₂]²⁺
+ AgNO₃ cis-[Pt(NH₃)₂Cl₂]

(Cisplatin)
+ KCl NH₄[Pt(NH₃)Cl₃]

(Cossa's Salt)
+ HCl

Click to download full resolution via product page

Caption: Synthesis workflow for Amminetrichloroplatinate(II).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www2.chemistry.msu.edu/courses/cem415/CEM415,%202015/Experiment%205.pdf
https://www2.chemistry.msu.edu/courses/cem415/CEM415,%202016/Experiment%204_SS16_edits.pdf
https://www.benchchem.com/product/b15293556#standard-operating-procedure-for-the-synthesis-of-amminetrichloroplatinum-1
https://www.benchchem.com/product/b15293556#standard-operating-procedure-for-the-synthesis-of-amminetrichloroplatinum-1
https://www.benchchem.com/product/b15293556#standard-operating-procedure-for-the-synthesis-of-amminetrichloroplatinum-1
https://www.benchchem.com/product/b15293556#standard-operating-procedure-for-the-synthesis-of-amminetrichloroplatinum-1
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15293556?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15293556?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

